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Compound of Interest

Compound Name: 2,6-Bis(aminomethyl)phenol

Cat. No.: B15370475

An In-depth Technical Guide to the Safe Handling of 2,6-Bis(aminomethyl)phenol

This guide provides comprehensive safety precautions and handling guidelines for 2,6-
Bis(aminomethyl)phenol, intended for researchers, scientists, and professionals in drug
development. The following sections detail the compound's hazard profile, proper handling
procedures, emergency responses, and disposal methods to ensure a safe laboratory
environment.

Chemical Identification and Properties

2,6-Bis(aminomethyl)phenol is an organic compound featuring a phenol core with two
aminomethyl substituents. Understanding its physical and chemical properties is fundamental
to its safe handling.
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Property Value Reference
CAS Number 683199-06-6 [11[2]
Molecular Formula CsH12N20 [1]
Molecular Weight 152.194 g/mol [1]
Appearance Varies'; may be a clear solution 1]
or solid
logP 1.71020 [1]
PSA (Polar Surface Area) 72.27000 A2 [1]

Hazard Identification and Classification

While specific GHS classification for 2,6-Bis(aminomethyl)phenol is not universally available,
the hazards can be inferred from its structural components: a phenol group and amino groups.
Phenols are known to be corrosive and toxic, capable of causing severe skin burns and
systemic effects upon absorption.[3][4] Amines can also be corrosive and irritating.[5]
Therefore, this compound should be handled as a hazardous substance.

Anticipated GHS Hazard Statements:

e H302: Harmful if swallowed.[5][6]

e H314: Causes severe skin burns and eye damage.[7]

e H317: May cause an allergic skin reaction.[6]

o H318: Causes serious eye damage.[7]

e H332: Harmful if inhaled.

o H373: May cause damage to organs through prolonged or repeated exposure.[8]
Anticipated GHS Precautionary Statements:

e P260: Do not breathe dust/fume/gas/mist/vapors/spray.[9]
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e P264: Wash skin thoroughly after handling.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[6]
e P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting.

e P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.
Rinse skin with water/shower.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[9]

e P405: Store locked up.[6]

Experimental Protocol: Safe Weighing and Solution
Preparation

This protocol outlines the methodology for safely handling 2,6-Bis(aminomethyl)phenol
during routine laboratory procedures such as weighing and dissolving the compound.

Objective: To accurately weigh a specified amount of 2,6-Bis(aminomethyl)phenol and
prepare a stock solution while minimizing exposure risk.

Materials:

» 2,6-Bis(aminomethyl)phenol
e Appropriate solvent

¢ Analytical balance

e Spatula

» Weighing paper or boat

e Volumetric flask with stopper

o Beakers
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o Pipettes
e Personal Protective Equipment (see Section 4)
Methodology:
e Preparation:
o Ensure a chemical fume hood is operational and certified.
o Designate a specific area within the fume hood for handling the compound.

o Don all required PPE, including a lab coat, chemical splash goggles, a face shield, and
double-layered gloves (e.g., nitrile inner, neoprene or butyl rubber outer).[10]

o Assemble all necessary equipment (balance, glassware, etc.) inside the fume hood.

» Weighing:

[e]

Carefully open the container of 2,6-Bis(aminomethyl)phenol inside the fume hood.

o

Using a clean spatula, transfer the approximate amount of the solid to a tared weighing
boat on the analytical balance. Avoid creating dust.[11]

o

Record the exact weight.

[¢]

Securely close the primary container.

e Solution Preparation:

[e]

Transfer the weighed solid into the volumetric flask.

o

Add a small amount of the desired solvent to the flask to dissolve the solid, swirling gently.

[¢]

Once dissolved, add the solvent to the calibration mark.

[e]

Stopper the flask and invert several times to ensure a homogenous solution.

e Cleanup and Disposal:
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o Clean the spatula and any contaminated surfaces with an appropriate solvent and then
soap and water.

o Dispose of weighing paper, gloves, and other contaminated disposable materials in a
designated hazardous waste container.[8]

o Wash hands thoroughly after the procedure is complete.

Exposure Controls and Personal Protection

A multi-layered approach is critical to prevent exposure.
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Control Level

Specification

Rationale and Reference

Engineering Controls

Chemical Fume Hood: All
handling of 2,6-
Bis(aminomethyl)phenol,
especially solids, must be
performed in a certified

chemical fume hood.

To control inhalation of dusts

or vapors.[10]

Eyewash & Safety Shower: An
ANSI-approved eyewash
station and safety shower must
be immediately accessible

(<10 seconds travel time).

For immediate
decontamination in case of
accidental contact.[10][12]

Personal Protective Equipment
(PPE)

Eye/Face Protection: Wear
chemical splash goggles and a

face shield.

To protect against splashes
that could cause severe eye
damage.[10][11]

Skin Protection: Wear a fully
buttoned lab coat and an
apron (butyl rubber or
neoprene) if there is a

significant splash risk.[10]

To prevent skin contact.
Phenol can be absorbed
through the skin and cause

systemic toxicity.[3]

Hand Protection: Wear double
gloves. An inner nitrile glove
with an outer, more resistant
glove such as butyl rubber,
neoprene, or Viton® is
recommended. Change gloves
immediately if contaminated.
[10]

To prevent skin absorption.
Viton® gloves have shown
good breakthrough times for

related compounds.

Respiratory Protection: If dusts
or aerosols are generated
outside of a fume hood, a
NIOSH-approved respirator

with an organic vapor/acid gas

To prevent inhalation, which
can be a primary route of
exposure leading to systemic
effects.[13][14]
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cartridge and a P95/P100
particulate filter is required.

First Aid Measures

Immediate and appropriate first aid is critical following any exposure to phenol-containing
compounds.[3]
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Exposure Route First Aid Protocol Reference

Immediate action is crucial.
Remove all contaminated
clothing. Wipe the affected
area immediately and
repeatedly with low-molecular-
St weight polyethylene glycol a1El[5]
(PEG 300 or PEG 400). If PEG
is unavailable, flush with
copious amounts of water from
a safety shower for at least 15-
30 minutes. Seek immediate

medical attention.

Immediately flush eyes with a
gentle but large stream of
water for at least 15 minutes,

Eye Contact _ _ [3][16]
holding the eyelids open. Seek
immediate medical attention.

Do not use PEG in the eyes.

Move the victim to fresh air. If
breathing is difficult, provide
) oxygen. If breathing has
Inhalation o [8B1[17]
stopped, perform artificial
respiration. Seek immediate

medical attention.

Do NOT induce vomiting. If the
person is conscious, rinse their
) mouth with water and have
Ingestion _ [8]
them drink one or two glasses
of water. Seek immediate

medical attention immediately.

Fire-Fighting and Accidental Release Measures

Fire-Fighting:
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» Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), alcohol-
resistant foam, or water spray.[17][18]

» Specific Hazards: The compound is combustible.[17] Heating may form explosive mixtures
with air and can release toxic fumes, including carbon monoxide, carbon dioxide, and
nitrogen oxides.[7][12]

o Protective Equipment: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA).[17][19]

Accidental Release:

o Evacuate: Clear the area of all personnel.[11]

o Ventilate: Ensure the area is well-ventilated.

o Contain: Prevent the spill from entering drains or waterways.[11]

o Clean-up (Solid Spill): Gently sweep or vacuum the material into a suitable, labeled container
for hazardous waste disposal. Avoid generating dust.[12][17]

e Clean-up (Liquid Spill): Absorb the spill with an inert material (e.g., sand, vermiculite) and
place it in a sealed container for disposal.[8]

o Decontaminate: Clean the spill area thoroughly.

Storage and Stability

o Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[1] The storage area should be locked or accessible only to authorized personnel. It may be
light-sensitive and should be stored protected from light.[10]

 Stability: The compound is stable under recommended storage conditions.[11]

¢ Incompatible Materials: Avoid strong oxidizing agents, strong acids, and bases.[7][12][17]

Visualizations
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Caption: Hierarchy of controls for managing chemical exposure risk.
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Start: Weighing Protocol

1. Don PPE & Prepare
Fume Hood

:

2. Tare Balance & Weigh
Compound

:

3. Transfer Solid to
Volumetric Flask

:

4. Add Solvent & Dissolve

:

5. Dilute to Final Volume

:

6. Decontaminate & Dispose
of Waste

End: Solution Prepared
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Caption: Experimental workflow for safe solution preparation.
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Caption: Decision tree for first aid response to exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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laimer & Data Validity:

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits

your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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